Cas no 1807182-79-1 (2-Cyano-3-(trifluoromethoxy)mandelic acid)

• Product Name: 2-Cyano-3-(trifluoromethoxy)mandelic acid
• CAS No: 1807182-79-1
• MF: C₁₀H₆F₃NO₄
• MW: 261.154153347015
• CID: 4796869
• Update Time: 2025-11-06

2-Cyano-3-(trifluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(trifluoromethoxy)mandelic acid

• Inchi： 1S/C10H6F3NO4/c11-10(12,13)18-7-3-1-2-5(6(7)4-14)8(15)9(16)17/h1-3,8,15H,(H,16,17)
• InChI Key： FNVRJXNGQBRPTL-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1C#N)C(C(=O)O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 362
• XLogP3: 1.7
• Topological Polar Surface Area: 90.6

Additional information on 2-Cyano-3-(trifluoromethoxy)mandelic acid

Comprehensive Overview of 2-Cyano-3-(trifluoromethoxy)mandelic acid (CAS No. 1807182-79-1)

2-Cyano-3-(trifluoromethoxy)mandelic acid (CAS No. 1807182-79-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyano and trifluoromethoxy functional groups, exhibits remarkable potential in the development of novel bioactive molecules. Its molecular structure combines the reactivity of a mandelic acid backbone with the electron-withdrawing properties of the trifluoromethoxy group, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 2-Cyano-3-(trifluoromethoxy)mandelic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its applications for designing enzyme inhibitors and receptor modulators, which are critical in drug discovery. The compound's CAS No. 1807182-79-1 is frequently searched in academic databases and chemical supplier platforms, reflecting its growing relevance in medicinal chemistry.

One of the key trends driving interest in 2-Cyano-3-(trifluoromethoxy)mandelic acid is the rise of precision medicine and targeted therapies. Its structural features allow for fine-tuning of pharmacokinetic properties, addressing challenges such as drug resistance and off-target effects. Additionally, the compound's cyano group offers a versatile handle for further derivatization, enabling the synthesis of libraries of analogs for high-throughput screening.

From an industrial perspective, 2-Cyano-3-(trifluoromethoxy)mandelic acid is also explored for its potential in crop protection formulations. The trifluoromethoxy moiety is known to enhance the lipophilicity of agrochemicals, improving their penetration through plant cuticles. This aligns with the global push for sustainable agriculture and the development of low-residue pesticides, topics frequently discussed in environmental and regulatory forums.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize 2-Cyano-3-(trifluoromethoxy)mandelic acid, ensuring its purity and consistency for research applications. The compound's stability under various pH conditions and solvents is another area of investigation, particularly for formulators working on drug delivery systems.

In summary, 2-Cyano-3-(trifluoromethoxy)mandelic acid (CAS No. 1807182-79-1) represents a cutting-edge tool for chemists and biologists alike. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—highlight its versatility. As the scientific community continues to explore fluorine chemistry and structure-activity relationships, this compound is poised to remain a focal point in innovation.